tert-Butyl 4-(2-oxopropyl)pyridin-2-ylcarbamate

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: tert-butyl N-[4-(2-oxopropyl)pyridin-2-yl]carbamate
• InChI: InChI=1S/C13H18N2O3/c1-9(16)7-10-5-6-14-11(8-10)15-12(17)18-13(2,3)4/h5-6,8H,7H2,1-4H3,(H,14,15,17)
• InChI Key: RGSVPIAPCRDAGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=NC=C1)NC(=O)OC(C)(C)C

Description

Tert-Butyl 4-(2-oxopropyl)pyridin-2-ylcarbamate is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyllithium (1.6 M in diethyl ether, 17.4 mL, 27.9 mmol) was added dropwise over 12 min to a stirred solution of ethyl 2-(2-(tert-butoxycarbonylamino)pyridin-4-yl)acetate (45) (1.56 g, 5.58 mmol) in THF (140 mL) under nitrogen at −78° C. After 3 hr isopropanol (5.0 mL) was added and the reaction mixture was partitioned between water and EtOAc. The aqueous layer was extracted twice with EtOAc and the combined organic extracts were washed with brine then dried (MgSO4) and evaporated in vacuo. The residue was purified by flash column chromatography (SiO2, 80 g, 0-80% EtOAc in isohexane, gradient elution) to afford the title compound (46) (300 mg, 21%) as a white solid: m/z 251.0 (M+H)+ (ES+).